Cas no 865247-55-8 (ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-55-8
• MF: C₁₈H₁₆FN₃O₅S₂
• MW: 437.465145111084
• CID: 6278555
• PubChem ID: 3459022
• Update Time: 2025-05-23

ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• F1366-2917
• ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• ethyl 2-[2-(3-fluorobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• (Z)-ethyl 2-(2-((3-fluorobenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• AKOS024607419
• 865247-55-8

• Inchi： 1S/C18H16FN3O5S2/c1-2-27-16(23)10-22-14-7-6-13(29(20,25)26)9-15(14)28-18(22)21-17(24)11-4-3-5-12(19)8-11/h3-9H,2,10H2,1H3,(H2,20,25,26)/b21-18-
• InChI Key： IBMCMMKYHLAEGZ-UZYVYHOESA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)F)=O)/N(CC(=O)OCC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 437.05154113g/mol
• Monoisotopic Mass: 437.05154113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-(3-Fluorobenzoyl)Imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate: A Comprehensive Overview

Ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No: 865247-55-8) is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a benzothiazole ring system, a sulfamoyl group, and a fluorobenzoyl imino substituent. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and potential biological activities.

The benzothiazole moiety in this compound is known for its versatility in organic synthesis and its ability to participate in various types of reactions, including cycloadditions and nucleophilic substitutions. The sulfamoyl group (-SO₂NH-) adds to the compound's reactivity by introducing electron-withdrawing effects, which can enhance the electrophilicity of adjacent groups. Additionally, the fluorobenzoyl imino group (-C(=NH)CF₃) contributes to the compound's stability and potential bioavailability due to the electron-withdrawing nature of the fluorine atom.

Recent studies have highlighted the importance of such compounds in drug discovery and materials science. For instance, benzothiazole derivatives have been investigated for their anti-inflammatory and anticancer properties. The inclusion of a sulfamoyl group in this compound could further enhance its pharmacokinetic properties, making it a valuable lead compound for medicinal chemists.

Moreover, the unique combination of functional groups in this molecule provides an excellent platform for exploring supramolecular chemistry and self-assembling systems. The sulfamoyl group can act as a hydrogen bond donor or acceptor, facilitating interactions with other molecules in solution or in solid-state structures.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The Z configuration of the imino group is critical for determining the compound's physical properties and reactivity. Researchers have employed various strategies, including organocatalytic methods and transition-metal-catalyzed reactions, to achieve high yields and selectivities in its synthesis.

In terms of applications, this compound has shown promise in catalysis and as a building block for more complex molecules. Its ability to form stable complexes with metal ions makes it a potential candidate for designing new catalysts with enhanced activity and selectivity.

Looking ahead, further research into the properties of ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No: 865247-55-8) is expected to uncover additional functionalities and applications. Its intricate structure offers numerous opportunities for modification and optimization, ensuring its continued relevance in both academic and industrial settings.